Cas no 155853-27-3 (1-fluoro-2-(methylsulfanylmethyl)benzene)

• Product Name: 1-fluoro-2-(methylsulfanylmethyl)benzene
• CAS No: 155853-27-3
• MF: C₈H₉FS
• MW: 156.220464468002
• MDL: MFCD23143127
• CID: 4606082
• PubChem ID: 21962657
• Update Time: 2025-06-09

1-fluoro-2-(methylsulfanylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-FLUOROBENZYL METHYL SULFIDE
• 1-fluoro-2-(methylsulfanylmethyl)benzene
• AS-64726
• 155853-27-3
• W18462
• AKOS037645906
• 1-fluoro-2-[(methylsulfanyl)methyl]benzene
• SCHEMBL514213
• (2-Fluorobenzyl)(methyl)sulfane

• MDL： MFCD23143127
• Inchi： 1S/C8H9FS/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
• InChI Key： FOGHZMQAJSGQEZ-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC=C1CSC

Computed Properties

• Exact Mass: 156.04089962g/mol
• Monoisotopic Mass: 156.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-fluoro-2-(methylsulfanylmethyl)benzene

Introduction to 1-fluoro-2-(methylsulfanylmethyl)benzene (CAS No. 155853-27-3)

1-fluoro-2-(methylsulfanylmethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 155853-27-3, is a fluorinated aromatic compound featuring a unique structural motif that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of fluorinated benzenes, which are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered electronic properties compared to their non-fluorinated counterparts. The presence of a methylsulfanylmethyl substituent at the 2-position introduces an additional layer of complexity, making this molecule a promising candidate for further exploration in medicinal chemistry.

The structural features of 1-fluoro-2-(methylsulfanylmethyl)benzene make it particularly interesting for drug discovery efforts. The fluorine atom at the 1-position is known to influence the electronic distribution of the aromatic ring, often leading to increased lipophilicity and better cell membrane penetration. This property is crucial for designing small-molecule drugs that require efficient delivery to target tissues. Additionally, the methylsulfanylmethyl group serves as a versatile handle for further functionalization, enabling chemists to attach various pharmacophores or linkers that can enhance drug-like properties such as solubility, bioavailability, and target specificity.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds as key building blocks in the synthesis of novel therapeutic agents. The ability to modulate electronic and steric effects through strategic fluorination has led to significant advancements in areas such as antiviral, anticancer, and anti-inflammatory drug development. For instance, studies have demonstrated that fluorine substitution can alter the binding mode of a molecule to its biological target, leading to improved efficacy and reduced toxicity. The unique combination of a fluoro group and a methylsulfanylmethyl moiety in 1-fluoro-2-(methylsulfanylmethyl)benzene suggests potential applications in designing next-generation therapeutics that leverage these structural advantages.

One of the most compelling aspects of this compound is its potential utility as an intermediate in the synthesis of more complex molecules. The methylsulfanylmethyl group can be readily transformed into other functional groups through well-established chemical transformations, such as oxidation, reduction, or nucleophilic substitution reactions. This flexibility allows medicinal chemists to explore diverse chemical space rapidly and efficiently. Furthermore, the presence of a fluorine atom provides an opportunity to investigate structure-activity relationships (SAR) by systematically varying other substituents on the aromatic ring while maintaining this key electronic modifier.

Recent research has highlighted the importance of fluorinated aromatic compounds in modulating enzyme activity and receptor binding. For example, studies on kinase inhibitors have shown that introducing fluorine atoms can improve binding affinity by enhancing hydrophobic interactions and reducing desolvation penalties. Similarly, work on G-protein coupled receptors (GPCRs) has demonstrated that fluorine substitution can fine-tune ligand-receptor interactions, leading to more potent and selective drugs. Given these findings, 1-fluoro-2-(methylsulfanylmethyl)benzene could serve as a valuable scaffold for developing novel ligands targeting these critical biological pathways.

The synthesis of 1-fluoro-2-(methylsulfanylmethyl)benzene presents an interesting challenge due to the need to introduce both a fluorine atom and a complex substituent at specific positions on the benzene ring. Traditional synthetic approaches often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodology have made it possible to achieve these transformations with increasing efficiency and selectivity. For instance, palladium-catalyzed cross-coupling reactions have emerged as powerful tools for constructing aryl-methylene bonds, which are essential for incorporating the methylsulfanylmethyl group into the molecular framework.

In addition to its pharmaceutical applications, 1-fluoro-2-(methylsulfanylmethyl)benzene may find utility in materials science and agrochemical research. Fluorinated aromatics are known for their stability under various environmental conditions, making them suitable for use in high-performance materials such as liquid crystals or organic semiconductors. Furthermore, their ability to interact with biological targets suggests potential applications in crop protection agents where precise molecular design is critical for efficacy and safety.

The future prospects for this compound are promising, with ongoing research aimed at expanding its synthetic toolbox and exploring new applications. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full potential as a therapeutic agent or functional material. As our understanding of structure-function relationships continues to evolve, compounds like 1-fluoro-2-(methylsulfanylmethyl)benzene will undoubtedly play an important role in advancing scientific discovery across multiple disciplines.